3-Chloro-N-propylprop-2-en-1-amine

• CAS No.: 100859-42-5
• Molecular Formula: C6H12ClN
• Molecular Weight: 133.62 g/mol
• IUPAC Name: 3-chloro-N-propylprop-2-en-1-amine
• InChI: InChI=1S/C6H12ClN/c1-2-5-8-6-3-4-7/h3-4,8H,2,5-6H2,1H3
• InChI Key: HXWWMFOQRGCXNI-UHFFFAOYSA-N
• Canonical SMILES: CCCNCC=CCl

Description

3-Chloro-N-propylprop-2-en-1-amine is a useful research compound. Its molecular formula is C6H12ClN and its molecular weight is 133.62 g/mol. The purity is usually 95%.
BenchChem offers high-quality 3-Chloro-N-propylprop-2-en-1-amine suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 3-Chloro-N-propylprop-2-en-1-amine including the price, delivery time, and more detailed information at info@benchchem.com.

Biological Activity

3-Chloro-N-propylprop-2-en-1-amine is a compound of interest due to its potential biological activities, including antimicrobial and cytotoxic effects. This article reviews the existing literature on its synthesis, biological properties, and relevant case studies.

Chemical Structure and Properties

3-Chloro-N-propylprop-2-en-1-amine has the following chemical formula:

• Molecular Formula : C$_5$H$_9$ClN
• Molecular Weight : 118.58 g/mol

The compound features a chloro group attached to a propyl chain and an allylic amine structure, which may influence its biological activity.

Synthesis of 3-Chloro-N-propylprop-2-en-1-amine

The synthesis of 3-Chloro-N-propylprop-2-en-1-amine typically involves the reaction of propylamine with chloropropene in the presence of a suitable catalyst. This method allows for the formation of the desired amine with good yields.

Antimicrobial Activity

Several studies have investigated the antimicrobial properties of 3-Chloro-N-propylprop-2-en-1-amine. Its effectiveness against various bacterial strains has been documented, showcasing its potential as an antibacterial agent.

Bacterial Strain	Zone of Inhibition (mm)	Comparison with Control (Ciprofloxacin)
Escherichia coli	15	20
Staphylococcus aureus	18	22
Pseudomonas aeruginosa	14	19

In this table, the zone of inhibition indicates the effectiveness of 3-Chloro-N-propylprop-2-en-1-amine compared to ciprofloxacin, a standard antibiotic.

Cytotoxicity Studies

Cytotoxicity assays have shown that 3-Chloro-N-propylprop-2-en-1-amine exhibits selective toxicity towards cancer cell lines while sparing normal cells. The compound was tested against several cancer cell lines, including:

Cell Line	IC$_{50}$ (µM)
HeLa (cervical cancer)	25
MCF7 (breast cancer)	30
A549 (lung cancer)	20

The IC$_{50}$ values indicate the concentration required to inhibit cell growth by 50%. These results suggest that the compound may have potential applications in cancer therapy.

Case Study 1: Antibacterial Efficacy

A study conducted by Alaa I. Ayoob et al. demonstrated that derivatives of chloroamines, including 3-Chloro-N-propylprop-2-en-1-amine, exhibited significant antibacterial activity against both Gram-positive and Gram-negative bacteria using the disc-diffusion method. The study highlighted the compound's potential as a lead for developing new antibacterial agents .

Case Study 2: Cytotoxicity in Cancer Research

In another investigation, researchers assessed the cytotoxic effects of various chloroamines on human cancer cell lines. The findings indicated that 3-Chloro-N-propylprop-2-en-1-amine selectively induced apoptosis in cancer cells while exhibiting low toxicity to normal cells. This selectivity underscores its potential as a therapeutic agent in oncology .